Cas no 155306-71-1 (Coumarin 545T)

• Product name: Coumarin 545T
• CAS No: 155306-71-1
• MF: C₂₆H₂₆N₂O₂S
• MW: 430.561845302582
• MDL: MFCD03427187
• CID: 65399
• PubChem ID: 24879682

Coumarin 545T Chemical and Physical Properties

Names and Identifiers

• C545T
• 10-(2-Benzothiazolyl)-2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-1H,5H,11H-(1)benzopyropyrano(6,7-8-I,j)quinolizin-11-one
• 10-(2-BENZOTHIAZOLYL)-2 3 6 7-TETRAHYDR&
• 10-(2-Benzothiazolyl)-2,3,6,7-tetrahydro-1,1,7,7,-tetramethyll-1H,5H,11H-1benzopyrano6,7,8-ijquinolizin-11-one
• (BENZOTHIAZOLYL)-TETRAHYDRO-TETRAMETHYL-BENZOPYROPYRANO QUINOLIZIN-11-ONE
• 10-(2-Benzothiazolyl)-1,1,7,7-tetramethyl-2,3,6,7-
• Coumarin545T
• BenzothiazolyltetrahydrotetramethylHHbenzopyranoijquinolizinone
• 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzothiazolyl)-2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-
• 10-(2-BENZOTHIAZOLYL)-2,3,6,7-TETRAHYDRO-1,1,7,7-TETRAMETHYL-1H,5H,11H-(1)-BENZOPYROPYRANO(6,7-8-I,J)QUINOLIZIN-11-ONE
• X4214
• 10-(2-Benzothiazolyl)-2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizin-11-one
• C545T, 2-Phenyl-9,10-di(naphthalen-2-yl)-anthracene
• C545T , 10-(2-Benzothiazolyl)-2,3,6,7-. Molecular ForMula
• 2,3,6,7-Tetrahydro-1,1,7,7,-tetramethyl-1H, 5H,11H-10-(2-benzothiazolyl)quinolizino[9,9a,1gh]coumarin
• Coumarin 545T
• C545T;X4214;Coumarin 545T
• 10-(2-Benzothiazolyl
• (ppy)2Ir(acac)
• MSDMPJCOOXURQD-UHFFFAOYSA-N
• BCP18976
• C 545T
• B4257
• 10-(2-benzothiazolyl)-2 3 6 7
• 10-(1,3-Benzothiazol-2-yl)-1,1,7,7-tetramethyl-2,3,6,7-tetrahydro- 1H,5H,11H-pyrano[3,2-g]pyrido[3,2,1- hi]quinoline
• 10-(Benzo[d]thiazol-2-yl)-1,1,7,7-tetramethyl-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11-one
• SCHEMBL871160
• 155306-71-1
• FT-0653579
• 3-NITRO-O-DIBROMOMETHYLBENZENE
• 5-(1,3-BENZOTHIAZOL-2-YL)-10,10,16,16-TETRAMETHYL-3-OXA-13-AZATETRACYCLO[7.7.1.0(2),?.0(1)(3),(1)?]HEPTADECA-1,5,7,9(17)-TETRAEN-4-ONE
• AKOS005145795
• 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one, 10-(2-benzothiazolyl)-2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-
• 10-(2-benzothiazolyl)-1,1,7,7-tetramethyl-2,3,6,7-tetrahydro-1h,5h,11h-[1]benzopyrano[6,7,8-ij]quinolizin-11-one
• Q27122962
• 10-(2-BENZOTHIAZOLYL)-2 3 6 7-TETRAHYDR&;C545T
• MFCD03427187
• 2,3,6,7-Tetrahydro-1,1,7,7,-tetramethyl-1H,5H,11H-10-(2-
• C-545T
• 10-(2-Benzothiazolyl)-2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-1H,5H,11H-(1)benzopyropyrano(6,7-8-I,j)
• DTXSID60408462
• 2,3,6,7-Tetrahydro-1,1,7,7,-tetramethyl-1H,5H,11H-10-(2-benzothiazolyl)quinol
• A847603
• 2,3,6,7-Tetrahydro-1,1,7,7-tetramethyl-1H,5H,11H-10-(2-benzothiazolyl)quinolizino[9,9a,1gh]coumarin
• CHEBI:51896
• benzothiazolyl)quinolizino[9,9a,1gh]coumarin
• 5-(1,3-Benzothiazol-2-yl)-10,10,16,16-tetramethyl-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraen-4-one
• 10-(2-Benzothiazolyl)-2,3,6,7-tetrahydro- 1,1,7,7-tetramethyl-1H,5H,11H-(1)benzopyropyrano (6,7-8-I,j)quinolizin -11-one
• AS-75003
• 10-(1,3-benzothiazol-2-yl)-1,1,7,7-tetramethyl-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11-one
• A12100
• Bis[2-(2-pyridinyl-N)phenyl-C](acetylacetonato)iridium(III)

• MDL： MFCD03427187
• Inchi： 1S/C26H26N2O2S/c1-25(2)9-11-28-12-10-26(3,4)20-21(28)17(25)14-15-13-16(24(29)30-22(15)20)23-27-18-7-5-6-8-19(18)31-23/h5-8,13-14H,9-12H2,1-4H3
• InChI Key： MSDMPJCOOXURQD-UHFFFAOYSA-N
• SMILES： S1C2=C([H])C([H])=C([H])C([H])=C2N=C1C1C(=O)OC2C(C=1[H])=C([H])C1=C3C=2C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])N3C([H])([H])C([H])([H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 430.17100
• Monoisotopic Mass: 430.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 70.7

Experimental Properties

• Color/Form: Orange crystal
• Density: 1.3±0.1 g/cm3
• Melting Point: 225.0 to 229.0 deg-C
• Boiling Point: 615.3±65.0 °C at 760 mmHg
• Flash Point: 325.9±34.3 °C
• PSA: 74.58000
• LogP: 6.30370
• Solubility: Not determined

Coumarin 545T Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives